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Compound of Interest

Compound Name: Pik-294

cat. No.: B1684647

Pik-294 Technical Support Center

This technical support center provides researchers, scientists, and drug development
professionals with essential information regarding the stability and storage of Pik-294, a potent
and selective PI3K p1109 inhibitor.

Frequently Asked Questions (FAQs)

Q1: How should I store Pik-294 powder?

A: Pik-294 powder should be stored at -20°C for long-term use, where it can remain stable for
up to 3 years.[1][2] For shorter periods, it can be stored at 4°C for up to 2 years.[1]

Q2: What is the recommended solvent for preparing Pik-294 stock solutions?

A: Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing stock solutions of Pik-
294 [1][2][3][4] It is highly soluble in DMSO, with concentrations of up to 100 mg/mL being
reported.[1] It is crucial to use fresh, anhydrous DMSO as the presence of moisture can reduce
solubility.[3]

Q3: How should | store Pik-294 stock solutions?

A: Pik-294 stock solutions in DMSO should be aliquoted to avoid repeated freeze-thaw cycles.
[1][3] For long-term storage, these aliquots should be kept at -80°C and are stable for up to 2
years.[1] For shorter-term storage of up to 1 month, -20°C is suitable.[1][3]
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Q4: Is Pik-294 soluble in aqueous solutions?

A: Pik-294 is practically insoluble in water and ethanol.[3][5] When preparing working solutions
for cell-based assays, it is recommended to first make a high-concentration stock in DMSO and
then dilute this stock into the aqueous culture medium. Ensure the final DMSO concentration is
low (typically <0.1%) to avoid solvent-induced cellular toxicity.

Troubleshooting Guide

Issue

Possible Cause

Solution

Precipitation observed when
diluting DMSO stock in

agueous buffer.

The concentration of Pik-294
in the final aqueous solution is

above its solubility limit.

- Increase the final volume of
the aqueous buffer to lower the
final concentration of Pik-294.-
Perform serial dilutions of the
DMSO stock in DMSO first,
before adding to the aqueous
buffer.- Ensure the DMSO
concentration in the final
agueous solution is not too
high, as this can also promote

precipitation of the compound.

Inconsistent experimental

results.

- Improper storage and
handling leading to
degradation of Pik-294.-
Repeated freeze-thaw cycles

of the stock solution.

- Always store the solid
compound and stock solutions
at the recommended
temperatures.- Aliquot stock
solutions into single-use
volumes to avoid repeated
freeze-thaw cycles.- Prepare
fresh dilutions from a new

aliquot for each experiment.

Difficulty dissolving Pik-294
powder in DMSO.

- The DMSO may have
absorbed moisture.- The
concentration being prepared

is too high.

- Use a fresh, unopened bottle
of anhydrous, high-purity
DMSO.- Gently warm the
solution and use sonication to

aid dissolution.[2]
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Data Summary Tables

Table 1: Pik-294 Storage Conditions and Stability

Storage

Form Duration Source
Temperature

Solid Powder -20°C 3 years [1][2]

Solid Powder 4°C 2 years [1]

In Solvent (DMSO) -80°C 2 years [1]

In Solvent (DMSO) -20°C 1 year [1]

In Solvent (DMSO) -20°C 1 month [3]

Table 2: Pik-294 Solubility

Solvent Solubility Source

91 - 100 mg/mL (approx. 186 -

DMSO 204 mM) [1][21[3]
DMF 30 mg/mL [4]
Ethanol Insoluble (<1 mg/mL) [31[4][5]
Water Insoluble (<1 mg/mL) [31[5]
DMSO:PBS (pH 7.2) (1:6) 0.14 mg/mL [4]

Experimental Protocols

Protocol 1: Preparation of Pik-294 Stock Solution

o Materials: Pik-294 powder, anhydrous dimethyl sulfoxide (DMSO), sterile microcentrifuge
tubes.

e Procedure:
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1. Allow the vial of Pik-294 powder to equilibrate to room temperature before opening to
prevent condensation of moisture.

2. Weigh the desired amount of Pik-294 powder in a sterile microcentrifuge tube.

3. Add the calculated volume of anhydrous DMSO to achieve the desired stock concentration
(e.g., 10 mM or 50 mM).

4. Vortex the tube until the powder is completely dissolved. Gentle warming (to no more than
37°C) or sonication can be used to aid dissolution.

5. Aliquot the stock solution into single-use, light-protected tubes.
6. Store the aliquots at -80°C for long-term storage or -20°C for short-term storage.
Protocol 2: General Procedure for Forced Degradation Study

Forced degradation studies are essential for understanding the intrinsic stability of a compound
and identifying potential degradation products.

o Materials: Pik-294, HPLC-grade solvents (acetonitrile, water), acids (e.g., 0.1 M HCI), bases
(e.g., 0.1 M NaOH), oxidizing agents (e.g., 3% H202), and a photostability chamber.

e Procedure:

1. Acid Hydrolysis: Dissolve Pik-294 in a solution of 0.1 M HCI and incubate at a controlled
temperature (e.g., 60°C). Collect samples at various time points (e.g., 0, 2, 4, 8, 24 hours).
Neutralize the samples before analysis.

2. Base Hydrolysis: Dissolve Pik-294 in a solution of 0.1 M NaOH and incubate at room
temperature. Collect samples at various time points. Neutralize the samples before
analysis.

3. Oxidative Degradation: Dissolve Pik-294 in a solution containing 3% H202 and incubate at
room temperature. Collect samples at various time points.

4. Thermal Degradation: Store solid Pik-294 powder and a solution of Pik-294 in a suitable
solvent in an oven at an elevated temperature (e.g., 70°C). Collect samples at various
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time points.

5. Photostability: Expose solid Pik-294 powder and a solution of Pik-294 to a light source
according to ICH Q1B guidelines (e.g., an overall illumination of not less than 1.2 million
lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square
meter). Protect a control sample from light.

6. Analysis: Analyze all samples using a stability-indicating HPLC method to quantify the
remaining Pik-294 and detect any degradation products.

Visualizations
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Caption: PI3K Signaling Pathway Inhibition by Pik-294.
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Caption: General Experimental Workflow for Pik-294.
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Caption: Solvent Selection Logic for Pik-294 Experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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stability-and-storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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